Cas no 2228514-41-6 (tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate
• CAS No: 2228514-41-6
• MF: C₁₃H₂₀BrN₃O₂
• MW: 330.220802307129
• CID: 6069909
• PubChem ID: 165623849
• Update Time: 2025-06-12

tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate
• 2228514-41-6
• tert-butyl N-[3-amino-2-(5-bromopyridin-3-yl)propyl]carbamate
• EN300-1871783

• Inchi： 1S/C13H20BrN3O2/c1-13(2,3)19-12(18)17-7-10(5-15)9-4-11(14)8-16-6-9/h4,6,8,10H,5,7,15H2,1-3H3,(H,17,18)
• InChI Key： SGFNJEYGBIXMSC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.07389g/mol
• Monoisotopic Mass: 329.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate

Professional Introduction to Compound with CAS No. 2228514-41-6 and Product Name: Tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate

The compound with the CAS number 2228514-41-6 and the product name Tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's structure lies a Tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate moiety, which is a testament to the sophisticated molecular design employed in modern medicinal chemistry. The presence of a tert-butyl group provides stability and enhances the compound's solubility, while the N-3-amino and 5-bromopyridin-3-yl substituents contribute to its reactivity and binding affinity. These features make it an invaluable tool for researchers exploring novel pharmacophores.

Recent studies have highlighted the importance of 5-bromopyridine derivatives in medicinal chemistry due to their versatility in forming hydrogen bonds and hydrophobic interactions with biological targets. The incorporation of a 5-bromopyridin-3-yl group into the Tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate framework allows for precise modulation of its pharmacokinetic properties, making it an attractive candidate for further development.

In the realm of drug discovery, this compound has shown promise in preliminary screenings as a potential lead for therapeutic agents targeting various diseases. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit similar or even enhanced biological activity. The N-3-amino group, in particular, is a critical feature for interactions with nucleophilic sites on proteins, which is essential for many drug mechanisms of action.

The synthesis of Tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate involves a series of well-established organic reactions, including nucleophilic substitution and carbamate formation. These synthetic pathways are optimized for high yield and purity, ensuring that researchers can reliably obtain the compound for their studies. The use of advanced purification techniques further enhances the quality of the final product, making it suitable for sensitive applications such as crystallographic studies.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous biological processes, and their inhibition or activation can lead to therapeutic effects. The structural features of Tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate, particularly the 5-bromopyridin-3-yl moiety, suggest that it may interact with active sites on enzymes involved in metabolic pathways or signal transduction cascades.

Current research in chemical biology is increasingly focused on developing small molecules that can selectively target specific biological pathways without off-target effects. The unique combination of functional groups in Tert-butyl N-3-amino-2-(5-bromopyridin-3-yl)propylcarbamate makes it a promising candidate for such applications. By fine-tuning its structure, researchers can potentially develop derivatives with enhanced specificity and potency.

The compound's potential extends beyond academic research; it also holds promise for industrial applications in pharmaceutical development. Companies specializing in drug discovery are keenly interested in novel compounds like this one due to their potential to reduce development timelines and costs. The availability of high-quality starting materials, such as those derived from CAS No. 2228514-41-6, is crucial for facilitating these efforts.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in meaningful ways. The development of Tert-butyl N-3-amino-2-(5-bromopyridin-3-y l)prop ylcarbamate exemplifies this progress, showcasing how structural innovation can lead to new therapeutic opportunities. Future studies will likely explore its interactions with various biological targets and assess its potential as a lead compound for drug development.

In conclusion, the compound with CAS No. 2228514-41 6 and the product name Tert-but yl N - 3 - amino - 2 - ( 5 - brom o py ridin - 3 - y l ) prop yl carb am ate represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and therapeutic development.